Cas no 2870681-97-1 (Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]- )

• Product Name: Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]-
• CAS No: 2870681-97-1
• MF: C₉H₄BrF₄NO₃
• MW: 330.030575752258
• CID: 5563865
• Update Time: 2025-10-09

Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]benzoic acid (ACI)
• Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]-

• Inchi： 1S/C9H4BrF4NO3/c10-4-1-3(7(16)17)2-5(11)6(4)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： WRMCLXLTHXEUOT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(Br)C(NC(C(F)(F)F)=O)=C(F)C=1)O

Additional information on Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino]-

Benzoic Acid, 3-Bromo-5-Fluoro-4-[(2,2,2-Trifluoroacetyl)Amino]

The compound Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino] (CAS No. 2870681-97-1) is a highly specialized aromatic compound with significant applications in the fields of pharmacology and material science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine at the 3-position, fluorine at the 5-position, and a (2,2,2-trifluoroacetyl)amino group at the 4-position. These substituents contribute to its distinct chemical properties and make it a valuable molecule for various research and industrial purposes.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitution and acetylation processes. The introduction of the trifluoroacetyl group at the amino position significantly enhances the compound's stability and reactivity. Recent studies have demonstrated that this modification can improve the bioavailability of the compound when used in pharmaceutical applications. For instance, researchers have explored its potential as a precursor for developing novel anti-inflammatory agents due to its ability to modulate specific enzyme activities.

In terms of pharmacological applications, Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino] has shown promising results in preclinical trials as a potential drug candidate for treating chronic inflammatory diseases. Its unique structure allows it to interact with key cellular pathways involved in inflammation without causing significant side effects. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various drug targets with high accuracy. This has accelerated the drug discovery process and provided valuable insights into its therapeutic potential.

Beyond pharmacology, this compound has also found applications in material science. Its aromatic stability and functional groups make it an ideal candidate for synthesizing advanced materials such as high-performance polymers and organic semiconductors. For example, studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical properties. This opens up new possibilities for its use in aerospace and electronics industries.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that it degrades under specific environmental conditions but further studies are required to fully understand its ecological footprint.

In conclusion, Benzoic acid, 3-bromo-5-fluoro-4-[(2,2,2-trifluoroacetyl)amino] (CAS No. 2870681-97-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.